Cas no 388616-48-6 (Pyrimidine, 2,5-bis(5-decyl-2-thienyl)-)

• Product Name: Pyrimidine, 2,5-bis(5-decyl-2-thienyl)-
• CAS No: 388616-48-6
• MF: C₃₂H₄₈N₂S₂
• MW: 524.866926193237
• CID: 1493466
• Update Time: 2024-08-24

Pyrimidine, 2,5-bis(5-decyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,5-bis(5-decyl-2-thienyl)-

• Inchi： 1S/C32H48N2S2/c1-3-5-7-9-11-13-15-17-19-28-21-23-30(35-28)27-25-33-32(34-26-27)31-24-22-29(36-31)20-18-16-14-12-10-8-6-4-2/h21-26H,3-20H2,1-2H3
• InChI Key： LYMSXBXJNJTAHX-UHFFFAOYSA-N
• SMILES： C1(C2SC(CCCCCCCCCC)=CC=2)=NC=C(C2SC(CCCCCCCCCC)=CC=2)C=N1

Computed Properties

• Exact Mass: 524.32624

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 576.2±50.0 °C(Predicted)
• PSA: 25.78
• pka: 0.52±0.42(Predicted)